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Compound of Interest

Compound Name: Acetylisovaleryltylosin (tartrate)

Cat. No.: B15508209 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Acetylisovaleryltylosin tartrate

in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Acetylisovaleryltylosin tartrate and what are its primary hazards?

A1: Acetylisovaleryltylosin tartrate, also known as Tylvalosin tartrate, is a macrolide antibiotic

used in veterinary medicine.[1][2] In the lab, it is typically a white to off-white solid or powder.[1]

[3] While some safety data sheets (SDS) do not classify it as hazardous under the Globally

Harmonized System (GHS), it is prudent to handle it as a potentially hazardous substance.[4]

Key potential hazards include:

Respiratory Irritation: Inhalation of dust may cause coughing, sneezing, or wheezing.[1][5]

Skin Irritation: It can be a mild skin irritant.[1]

Hypersensitivity: It has been shown to cause hypersensitivity (sensitization) in laboratory

animals, and individuals with known hypersensitivity should avoid contact.[1][6][7]

Q2: What personal protective equipment (PPE) is required when handling

Acetylisovaleryltylosin tartrate?

A2: To minimize exposure, the following PPE should be worn:
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Gloves: Impervious gloves are necessary to prevent skin contact.[7]

Eye Protection: Safety glasses or goggles should be worn to protect from dust particles.[8]

Lab Coat: A standard lab coat should be worn to protect clothing.

Respiratory Protection: When handling the powder and if dust generation is likely, a dust

mask or a respirator (such as a disposable half-mask respirator EN 149) is recommended.[1]

[7]

Q3: How should I properly store Acetylisovaleryltylosin tartrate in the lab?

A3: Proper storage is crucial for maintaining the compound's stability and ensuring safety.

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[5] For

long-term stability, storage at -20°C in a freezer is often recommended.[3][9]

Q4: What is the correct procedure for cleaning up a small spill of Acetylisovaleryltylosin tartrate

powder?

A4: For a small spill, wear appropriate PPE (gloves, dust mask, and eye protection).[1]

Carefully sweep up the spilled material, taking care to minimize dust creation.[1] Place the

collected material into a sealed container for proper disposal.

Q5: How should I dispose of waste containing Acetylisovaleryltylosin tartrate?

A5: All waste containing Acetylisovaleryltylosin tartrate must be disposed of in accordance with

all applicable federal, state, and local environmental regulations.[1][6][7] It is recommended to

dispose of the contents and container at an approved waste disposal plant.[10] Some sources

suggest that landfill disposal may be an option, but this should be confirmed with local

authorities.[1]
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Issue Potential Cause Recommended Solution

Compound appears clumpy or

discolored

Hygroscopic nature of the

compound (absorbs moisture

from the air).[3] Improper

storage.

Ensure the container is always

tightly sealed when not in use.

Store in a desiccator or a dry

environment. If stability is a

concern, use a fresh batch for

critical experiments.

Inconsistent experimental

results

Degradation of the compound.

Improper solution preparation.

Store the compound at the

recommended temperature

(-20°C).[3][9] When preparing

solutions, note that aqueous

solutions are not

recommended to be stored for

more than one day.[9] For

organic stock solutions,

storage at -80°C (up to 6

months) or -20°C (up to 1

month) under nitrogen is

advised.[8]

Mild skin or respiratory

irritation after handling

Inadequate PPE or improper

handling technique leading to

exposure.

Immediately move to fresh air.

If on skin, wash the affected

area thoroughly with soap and

water.[8] Review handling

procedures to ensure dust

generation is minimized and

proper PPE is always used.

Seek medical advice if irritation

persists.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of

Acetylisovaleryltylosin tartrate.
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Property Value Reference

Molecular Formula C₅₇H₉₃NO₂₅ [2][3][8]

Molecular Weight 1192.34 g/mol [2][3][8]

Appearance White to off-white solid/powder [1][3]

Melting Point
125-129°C or 208-211°C

(Varies by source)
[1][3][8]

Solubility

Soluble in ethanol, DMSO, and

dimethylformamide (~30

mg/ml). Slightly soluble in

DMSO and Methanol.

[3][9]

Storage Temperature -20°C [3][9]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of Acetylisovaleryltylosin

tartrate.

Preparation: Work within a chemical fume hood or a well-ventilated area to minimize

inhalation risk. Ensure the work surface is clean and uncluttered.

Don PPE: Wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety

glasses. A dust mask is recommended during the weighing of the powder.

Weighing: Carefully weigh the desired amount of Acetylisovaleryltylosin tartrate powder. Use

a spatula and avoid creating dust. Close the primary container immediately after weighing.

Dissolving: Add the weighed powder to the appropriate solvent (e.g., DMSO, ethanol).[9] Mix

gently until the solid is completely dissolved. Purging the solvent with an inert gas before

addition is recommended.[9]

Storage: Store the resulting stock solution in a tightly sealed vial at the recommended

temperature (-20°C or -80°C for long-term storage).[8]
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Cleanup: Clean all equipment used. Dispose of any contaminated materials (e.g., weigh

boats, pipette tips) in the designated chemical waste stream. Wash hands thoroughly after

the procedure.
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Preparation & Handling

Spill & Waste Management

Disposal

Start: Obtain Acetylisovaleryltylosin Tartrate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Weigh Powder in Ventilated Area

Prepare Solution in Fume Hood

Conduct Experiment

Collect all waste
(unused chemical, contaminated items)

Spill Occurs

Small Spill:
Sweep up, minimize dust

Small

Large Spill:
Follow institutional emergency procedures

Large

Seal Waste in Labeled Container

Dispose via Approved
Waste Disposal Plant

End

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Acetylisovaleryltylosin tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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